Cas no 526200-64-6 (Isoxazolo[3,4-d]pyridazin-7(6H)-one, 3-methyl- (9CI))

• Product Name: Isoxazolo[3,4-d]pyridazin-7(6H)-one, 3-methyl- (9CI)
• CAS No: 526200-64-6
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 871700
• PubChem ID: 44596324
• Update Time: 2025-04-19

Isoxazolo[3,4-d]pyridazin-7(6H)-one, 3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[3,4-d]pyridazin-7(6H)-one, 3-methyl- (9CI)

• Inchi： 1S/C6H5N3O2/c1-3-4-2-7-8-6(10)5(4)9-11-3/h2H,1H3,(H,8,10)
• InChI Key： ZGDXZKBOGYMVMD-UHFFFAOYSA-N
• SMILES： O1C(C)=C2C=NNC(C2=N1)=O

Computed Properties

• Exact Mass: 151.038176411g/mol
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones